Cas no 80752-29-0 ((10S,11S)-3-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrotetraphene-10,11-diol)

(10S,11S)-3-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrotetraphene-10,11-diol structure
80752-29-0 structure
Product Name:(10S,11S)-3-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrotetraphene-10,11-diol
CAS No:80752-29-0
MF:C20H17FO3
MW:324.345589399338
CID:1801555
PubChem ID:187047
Update Time:2025-04-21

(10S,11S)-3-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrotetraphene-10,11-diol Chemical and Physical Properties

Names and Identifiers

    • (10S,11S)-3-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrotetraphene-10,11-diol
    • (10S,11S)-3-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrobenzo[a]anthracene-10,11-diol
    • DTXSID10230593
    • 80752-29-0
    • Benz(a)anthracene-10,11-diol, 3-fluoro-10,11-dihydro-7-(hydroxymethyl)-12-methyl-, trans-
    • Inchi: 1S/C20H17FO3/c1-10-18-13-5-3-12(21)8-11(13)2-4-14(18)16(9-22)15-6-7-17(23)20(24)19(10)15/h2-8,17,20,22-24H,9H2,1H3/t17-,20+/m0/s1
    • InChI Key: IKHDGUUDNVLLOY-FXAWDEMLSA-N
    • SMILES: FC1C=CC2=C(C=1)C=CC1=C(CO)C3C=C[C@@H]([C@H](C=3C(C)=C12)O)O

Computed Properties

  • Exact Mass: 324.11617256g/mol
  • Monoisotopic Mass: 324.11617256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 60.7Ų
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